Cas no 31417-85-3 (1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-)

1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl- structure
31417-85-3 structure
Product Name:1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-
CAS No:31417-85-3
MF:C11H12N2S
MW:204.291380882263
CID:308382
PubChem ID:279060
Update Time:2025-04-19

1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Thiazepin-2-amine,4,7-dihydro-N-phenyl-
    • N-phenyl-4,7-dihydro-1,3-thiazepin-2-amine
    • (4,7-dihydro-[1,3]thiazepin-2-yl)-phenyl-amine
    • 2-Anilino-4,7-dihydro-1,3-thiazepin
    • 4,7-dihydro-[1,3]thiazepin-2-yl-phenyl-amine
    • A833177
    • AC1L5PED
    • AC1Q4UK9
    • AR-1K8031
    • NSC129216
    • 31417-85-3
    • NSC-129216
    • DTXSID00299295
    • Inchi: 1S/C11H12N2S/c1-2-6-10(7-3-1)13-11-12-8-4-5-9-14-11/h1-7H,8-9H2,(H,12,13)
    • InChI Key: CCKIUHRFEULLJB-UHFFFAOYSA-N
    • SMILES: S1CC=CCN=C1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.07226
  • Monoisotopic Mass: 204.072
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 334.1°Cat760mmHg
  • Flash Point: 155.9°C
  • Refractive Index: 1.62
  • PSA: 24.39
  • LogP: 2.26610
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